4-[(4-Carboxyheptanoyl)amino]benzoic acid

• Molecular Formula: C15H19NO5
• Molecular Weight: 293.31 g/mol
• IUPAC Name: 4-(4-carboxyheptanoylamino)benzoic acid
• InChI: InChI=1S/C15H19NO5/c1-2-3-10(14(18)19)6-9-13(17)16-12-7-4-11(5-8-12)15(20)21/h4-5,7-8,10H,2-3,6,9H2,1H3,(H,16,17)(H,18,19)(H,20,21)
• InChI Key: BJDPINKRMCRECC-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC(=O)NC1=CC=C(C=C1)C(=O)O)C(=O)O

Description

4-[(4-Carboxyheptanoyl)amino]benzoic acid is an organic compound with a complex structure that includes both carboxylic acid and amide functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(4-Carboxyheptanoyl)amino]benzoic acid typically involves the condensation of 4-aminobenzoic acid with a carboxylic acid derivative. One common method is the direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth . This method is advantageous due to its high efficiency, mild reaction conditions, and eco-friendly process.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of high-temperature reactions and specialized catalysts to ensure high yield and purity. The exact methods can vary depending on the scale of production and the desired properties of the final product.

Chemical Reactions Analysis

Types of Reactions

4-[(4-Carboxyheptanoyl)amino]benzoic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can convert the carboxylic acid group to an alcohol or other reduced forms.

Substitution: This reaction can replace one functional group with another, potentially altering the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions can vary widely, but they often involve controlled temperatures and specific solvents to optimize the reaction rates and yields.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines. Substitution reactions can result in a wide range of derivatives with different functional groups.

Scientific Research Applications

4-[(4-Carboxyheptanoyl)amino]benzoic acid has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It can be used in biochemical assays to study enzyme activity and protein interactions.

Medicine: It has potential therapeutic applications due to its ability to interact with biological targets and pathways.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 4-[(4-Carboxyheptanoyl)amino]benzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate biological pathways, leading to various effects. For example, it may inhibit enzyme activity by binding to the active site or alter receptor function by acting as an agonist or antagonist .

Comparison with Similar Compounds

Similar Compounds

4-Aminobenzoic acid: This compound has a similar structure but lacks the carboxyheptanoyl group.

Benzoic acid: This simpler compound is widely used as a food preservative and in the synthesis of other chemicals.

Uniqueness

4-[(4-Carboxyheptanoyl)amino]benzoic acid is unique due to its combination of functional groups, which allows it to participate in a wide range of chemical reactions and interact with various biological targets. This versatility makes it a valuable compound for research and industrial applications.